3-(1,3-benzodioxol-5-yl)-N-(2-chloro-4-nitrophenyl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-(2-chloro-4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H11ClN2O5/c17-12-8-11(19(21)22)3-4-13(12)18-16(20)6-2-10-1-5-14-15(7-10)24-9-23-14/h1-8H,9H2,(H,18,20)/b6-2+
• InChI Key: BDHVSTQWYVKZOH-QHHAFSJGSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H11ClN2O5
• Molecular Weight: 346.72 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-(2-chloro-4-nitrophenyl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BNC, and it has been synthesized through various methods. In

Mechanism of Action

The mechanism of action of BNC is not fully understood, but it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. BNC has also been shown to interact with proteins in biological samples, which may explain its potential use as a fluorescent probe.
Biochemical and Physiological Effects:
BNC has been shown to exhibit potent antitumor activity against various cancer cell lines. It has also been shown to interact with proteins in biological samples, which may have implications for its use as a fluorescent probe. However, the biochemical and physiological effects of BNC are not fully understood, and further research is needed to elucidate its mechanism of action.

Advantages and Limitations for Lab Experiments

BNC has several advantages for lab experiments, including its high purity and stability. However, BNC also has limitations, including its low solubility in water and limited availability.

Future Directions

There are several potential future directions for research on BNC, including further investigation of its mechanism of action and potential use as a fluorescent probe. BNC could also be further explored for its potential use in material science, such as the synthesis of novel materials with unique properties. Additionally, BNC could be investigated for its potential use in drug delivery systems. Overall, further research on BNC has the potential to lead to significant advancements in various fields.

Synthesis Methods

The synthesis of BNC has been achieved through various methods, including the reaction of 3-(1,3-benzodioxol-5-yl)acrylic acid with 2-chloro-4-nitroaniline in the presence of a coupling reagent. Another method involves the reaction of 3-(1,3-benzodioxol-5-yl)acrylic acid with 2-chloro-4-nitroaniline in the presence of a catalyst. Both methods have been successful in synthesizing BNC with high yields and purity.

Scientific Research Applications

BNC has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, BNC has been shown to exhibit potent antitumor activity against various cancer cell lines. BNC has also been investigated for its potential use as a fluorescent probe for detecting proteins in biological samples. In material science, BNC has been used as a building block for the synthesis of novel materials with unique properties.